Cas no 68406-48-4 (4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine)

• Product Name: 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine
• CAS No: 68406-48-4
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5719089
• PubChem ID: 526560
• Update Time: 2025-08-05

4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 68406-48-4
• Clobazam, hydrolysis
• 4-Chloro-N1-methyl-N2-phenylbenzene-1,2-diamine
• 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine
• 4-chloro-1-N-methyl-2-N-phenylbenzene-1,2-diamine
• YFSSUNICRFFYOV-UHFFFAOYSA-N
• starbld0033802
• Diphenylamine, 5-chloro-2-methylamino

• Inchi： 1S/C13H13ClN2/c1-15-12-8-7-10(14)9-13(12)16-11-5-3-2-4-6-11/h2-9,15-16H,1H3
• InChI Key： YFSSUNICRFFYOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine

Introduction to 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine (CAS No. 68406-48-4)

4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine, identified by its CAS number 68406-48-4, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic diamine derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and material science. The presence of both chloro and methyl substituents on the benzene ring, combined with the amino functional groups, imparts distinct reactivity and binding properties that make it a valuable intermediate in synthetic chemistry.

The compound’s molecular structure, featuring a chloro substituent at the 4-position of the benzene ring and methyl and phenyl groups at the 1 and 2 positions respectively, contributes to its versatility. Such structural motifs are often explored in the design of bioactive molecules due to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. The chloro group, in particular, can serve as a handle for further functionalization via nucleophilic substitution reactions, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in developing novel pharmaceutical agents based on aromatic diamines. These compounds have shown promise in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The specific arrangement of substituents in 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine makes it a compelling candidate for further investigation as a lead compound or intermediate in drug discovery campaigns. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The aromatic diamine core of 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine provides a scaffold that can be modified to interact with specific pockets on kinase enzymes. For instance, studies have demonstrated that derivatives of this compound can disrupt ATP binding sites on kinases, thereby inhibiting their activity.

Another area where this compound has shown promise is in materials science. Aromatic diamines are known for their ability to form coordination complexes with metal ions, leading to the development of metal-organic frameworks (MOFs) and other functional materials. These materials have applications ranging from gas storage and separation to catalysis and sensing. The unique electronic properties of 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine make it an attractive ligand for designing MOFs with tailored properties. For example, researchers have utilized this compound to synthesize MOFs with enhanced stability and selective adsorption capabilities.

The synthesis of 4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine typically involves multi-step organic reactions starting from readily available precursors. The chlorination step is critical and often requires careful control of reaction conditions to ensure high yield and selectivity. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the environmental impact and cost associated with producing this compound on an industrial scale.

In conclusion,4-Chloro-N1-methyl-N2-phenyl-1,2-benzenediamine (CAS No. 68406-48-4) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for developing novel therapeutics and functional materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow further.